Cas no 174842-34-3 (Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate)

• Product Name: Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate
• CAS No: 174842-34-3
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• MDL: MFCD00067964
• CID: 134146
• PubChem ID: 2778640
• Update Time: 2025-05-24

Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylicacid, 4-(4-methoxyphenoxy)-1,3-dimethyl-, ethyl ester
• ethyl 4-(4-methoxyphenoxy)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxylate
• HMS554D03
• BUTTPARK 94\04-37
• ETHYL 1,3-DIMETHYL-4-(4-METHOXYPHENOXY)-1H-PYRAZOLO(3,4-B)PYRIDINE-5-CARBOXYLATE
• 1,3-Dimethyl-5-(ethoxycarbonyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-b]pyridine, 4-{[1,3-Dimethyl-5-(ethoxycarbonyl)-1H-pyrazolo[3,4-b]pyridin-4-yl]oxy}anisole
• HMS2791K15
• Oprea1_873308
• SMR000459377
• CHEMBL1703495
• MFCD00067964
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 4-(4-methoxyphenoxy)-1,3-dimethyl-, ethyl ester
• CCG-252542
• MLS000859198
• ZGA84234
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylicacid,4-(4-methoxyphenoxy)-1,3-dimethyl-,ethyl ester
• Maybridge1_004469
• AKOS015908554
• 174842-34-3
• CS-0318432
• PS-7007
• DTXSID60381044
• FT-0626045
• DB-351516
• Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate

• MDL： MFCD00067964
• Inchi： 1S/C18H19N3O4/c1-5-24-18(22)14-10-19-17-15(11(2)20-21(17)3)16(14)25-13-8-6-12(23-4)7-9-13/h6-10H,5H2,1-4H3
• InChI Key： ZXFKIPRYQOGRCX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C1C(C(=O)OCC)=CN=C2C=1C(C)=NN2C

Computed Properties

• Exact Mass: 341.13800
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.26
• Melting Point: 92℃
• Boiling Point: 475.9°Cat760mmHg
• Flash Point: 241.6°C
• Refractive Index: 1.597
• PSA: 75.47000
• LogP: 3.25430

Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Security Information

• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate

Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carboxylate]: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carboxylate], with the CAS number 174842-34-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the pyrazolo[3,4-bpyridine] scaffold, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including an ethyl ester, a methoxyphenyl moiety, and a dimethyl-substituted pyrazole ring, contributes to its unique chemical profile and reactivity.

The structural features of Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carboxylate] make it a promising candidate for further investigation in drug discovery. The pyrazolo[3,4-bpyridine] core is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Recent studies have highlighted the potential of this scaffold in developing novel therapeutic agents for diseases such as cancer, inflammation, and neurodegenerative disorders.

In terms of chemical synthesis, Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carboxylate] can be synthesized through multi-step reactions involving condensation, cyclization, and functional group transformations. The synthesis typically begins with the preparation of the pyrazole core followed by its coupling with the 4-methoxyphenoxy group and subsequent esterification. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and yield of the desired product.

The pharmacological properties of Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carboxylate] have been extensively studied in recent years. Research has demonstrated its potential as an inhibitor of various enzymes implicated in disease pathogenesis. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against kinases and other enzymes involved in cancer cell proliferation. Additionally, its interaction with specific receptors has been explored as a potential therapeutic strategy for neurological disorders.

One of the most intriguing aspects of Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carboxylate] is its ability to modulate biological pathways through multiple mechanisms. The methoxyphenyl group enhances lipophilicity while also contributing to hydrogen bonding capabilities, which can improve drug-receptor interactions. The dimethyl-substituted pyrazole ring further enhances stability and bioavailability. These structural features collectively contribute to the compound's pharmacokinetic profile and therapeutic potential.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carboxylate]. Molecular docking studies have been particularly useful in identifying potential binding sites on target proteins and understanding the mode of action. These computational approaches complement experimental data and provide valuable insights into optimizing lead compounds for clinical development.

The future prospects of Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carboxylate] are promising as ongoing research continues to uncover new applications. Investigating its role in drug development for infectious diseases and chronic conditions is an area of active interest. Furthermore, exploring derivatives of this compound may lead to novel analogs with enhanced efficacy and reduced side effects.

In conclusion, Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carboxylate] represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in addressing critical health challenges worldwide.